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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzaldehyde

Cat. No.: B167295

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicity of 2-
Chloro-5-nitrobenzaldehyde (CAS No: 6361-21-3). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding for
professionals working with this compound.

Chemical and Physical Properties

2-Chloro-5-nitrobenzaldehyde is a yellow crystalline solid.[1] It is a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical structure and properties are
summarized below.
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Property Value Reference
Molecular Formula C7H4CINO3 [1103114]
Molecular Weight 185.56 g/mol [5]
Pale yellow to beige-yellow
Appearance ) [1][6]
crystalline powder
Melting Point 75-77 °C [3]
Solubility Sparingly soluble in water [1]
- Stable under normal
Stability [1][4]

temperatures and pressures

Hazard Identification and Classification

2-Chloro-5-nitrobenzaldehyde is classified as a hazardous chemical.[7] It is crucial to

understand its potential health effects and take appropriate precautions.

Hazard Classification Category GHS Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation
Specific target organ toxicity — ]

] ) H335: May cause respiratory
single exposure (Respiratory Category 3

system)

irritation

Source:[4][5][7]

Signal Word: Warning[4][7]

Toxicological Information

The toxicological properties of 2-Chloro-5-nitrobenzaldehyde have not been fully

investigated.[7] It is known to be an irritant to the skin, eyes, and respiratory system.[1]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.guidechem.com/encyclopedia/2-chloro-5-nitrobenzaldehyde-dic14385.html
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzaldehyde
https://www.guidechem.com/msds/6361-21-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzaldehyde
https://www.guidechem.com/encyclopedia/2-chloro-5-nitrobenzaldehyde-dic14385.html
https://www.ruifuchems.com/
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzaldehyde
https://www.guidechem.com/encyclopedia/2-chloro-5-nitrobenzaldehyde-dic14385.html
https://www.guidechem.com/encyclopedia/2-chloro-5-nitrobenzaldehyde-dic14385.html
https://www.guidechem.com/msds/6361-21-3.html
https://www.benchchem.com/product/b167295?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC404870250&productDescription=2-CHLORO-5-NITROBENZALDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/6361-21-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC404870250&productDescription=2-CHLORO-5-NITROBENZALDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/6361-21-3.html
https://www.fishersci.com/store/msds?partNumber=AC404870250&productDescription=2-CHLORO-5-NITROBENZALDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b167295?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC404870250&productDescription=2-CHLORO-5-NITROBENZALDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-chloro-5-nitrobenzaldehyde-dic14385.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Toxicity Data Value Species Reference

Acute Toxicity No data available

o LC50: 3.01 - 3.48 )
Ecotoxicity " Fish [7]
mg

It is toxic to aquatic organisms and may cause long-term adverse effects in the aquatic
environment.[7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[8]

Avoid formation of dust and aerosols.[8]

Use only outdoors or in a well-ventilated area.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Wear appropriate personal protective equipment (PPE).[7]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep container tightly closed.[1][7]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[1][7]

The substance is air sensitive and should be stored under an inert gas.[1][9]

First Aid Measures
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In case of exposure, immediate medical attention is advised.[1]

Exposure Route First Aid Procedure Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [4107]
respiration. Consult a

physician.

Wash off with soap and plenty
. of water. Remove
Skin Contact ) ) [41171[10]
contaminated clothing. Consult

a physician if irritation occurs.

Rinse thoroughly with plenty of
water for at least 15 minutes,

Eye Contact _ [4][7][10]
also under the eyelids. Consult

a physician.

Rinse mouth with water. Never
ive anything by mouth to an
Ingestion g y- 9oy [4107]
unconscious person. Consult a

physician.

Accidental Release and Firefighting Measures

Accidental Release:

Ensure adequate ventilation.[4]

Use personal protective equipment.[4]

Avoid dust formation.[4]

Sweep up and shovel into suitable containers for disposal.[7]

Do not let the product enter drains.[8]

Firefighting:
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o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4][7]

» Specific Hazards: Hazardous decomposition products include nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[7]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7]
[11]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

PPE Type Specification Reference

Safety glasses with side-
shields conforming to EN166

Eye/Face Protection [71[8]
or NIOSH approved safety

goggles.

) ) Protective gloves (e.g., nitrile
Skin Protection
rubber) and lab coat.

Use a NIOSH-approved
Respiratory Protection respirator or equivalent if dust

is generated.

Visualizations

Response Actions Containment & Cleanup Disposal
) Contain the Spill ] ’ Package Waste in Dispose of Waste
= u e Quse absorbent material) [c“’ef”“y CeanlnEnl Sealed Containers (follow regulations)
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Caption: Workflow for handling a chemical spill.

Assess Task and
Potential Exposure

node_action

Potential for
Dust Generation?

Yes

Add Respiratory Protection

(e.g., N95 respirator)

Risk of Splash?

Yes

Use Safety Goggles
(over safety glasses)

No

Handling Large
Quantities?

Standard PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

Enhanced PPE:
- Chemical Apron
- Double Gloving
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Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b167295?utm_src=pdf-body-img
https://www.benchchem.com/product/b167295?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-chloro-5-nitrobenzaldehyde-dic14385.html
https://www.chemimpex.com/products/31565
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzaldehyde
https://www.guidechem.com/msds/6361-21-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzaldehyde
https://www.ruifuchems.com/
https://www.fishersci.com/store/msds?partNumber=AC404870250&productDescription=2-CHLORO-5-NITROBENZALDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.tcichemicals.com/OP/en/p/C0219
https://www.tcichemicals.com/OP/en/p/C0219
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.benchchem.com/product/b167295#safety-handling-and-toxicity-information-for-2-chloro-5-nitrobenzaldehyde
https://www.benchchem.com/product/b167295#safety-handling-and-toxicity-information-for-2-chloro-5-nitrobenzaldehyde
https://www.benchchem.com/product/b167295#safety-handling-and-toxicity-information-for-2-chloro-5-nitrobenzaldehyde
https://www.benchchem.com/product/b167295#safety-handling-and-toxicity-information-for-2-chloro-5-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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